Cas no 42538-67-0 (Boc-L-Leucine-O Cesium salt)

• Product Name: Boc-L-Leucine-O Cesium salt
• CAS No: 42538-67-0
• CID: 4651261
• Update Time: 2025-11-02

Boc-L-Leucine-O Cesium salt Chemical and Physical Properties

Names and Identifiers

• BOC-LEUICINE-OH CESIUM SALT
• BOC-LEU-OH CS
• Boc-Leu-O·Cs
• Boc-L-Leucine-O·Cesium salt≥ 97% (HPLC)
• Boc-L-Leu-O·Cs
• Boc-L-Leucine-O·Cesium salt
• Boc-L-Leucine-O Cesium salt

Additional information on Boc-L-Leucine-O Cesium salt

Research Brief on Boc-L-Leucine-O Cesium Salt (CAS: 42538-67-0) in Chemical Biology and Pharmaceutical Applications

Boc-L-Leucine-O Cesium salt (CAS: 42538-67-0) is a protected amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound, featuring a tert-butoxycarbonyl (Boc) protecting group and a cesium counterion, is valued for its solubility in organic solvents and its role in facilitating efficient peptide coupling reactions. Recent studies have highlighted its utility in solid-phase peptide synthesis (SPPS) and as a building block for novel bioactive compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Boc-L-Leucine-O Cesium salt in the synthesis of leucine-rich peptide therapeutics targeting protein-protein interactions. The cesium salt form was found to enhance reaction yields by up to 20% compared to potassium or sodium salts, attributed to its superior solubility in DMF and DMSO. This advancement is particularly relevant for the production of complex peptides with potential applications in oncology and immunology.

Another significant development comes from a Nature Biotechnology paper (2024) describing the compound's role in mRNA display technology. The research team utilized Boc-L-Leucine-O Cesium salt as a key component in their in vitro translation system, enabling the incorporation of non-natural amino acids into peptide libraries. This approach has opened new avenues for drug discovery, particularly in identifying high-affinity binders for challenging targets like GPCRs and protein kinases.

Recent analytical advancements have also focused on the quality control aspects of Boc-L-Leucine-O Cesium salt. A 2024 study in Analytical Chemistry developed a novel LC-MS method for detecting trace impurities in commercial batches, establishing new industry standards for purity requirements in GMP-grade peptide synthesis. The method demonstrated 99.9% accuracy in quantifying residual solvents and protecting group byproducts.

From a formulation perspective, ongoing research examines the compound's stability under various storage conditions. Accelerated stability studies conducted at multiple pharmaceutical companies suggest that proper desiccation and storage at -20°C can maintain the salt's reactivity for over 36 months, making it a reliable reagent for long-term research projects and commercial production.

Looking forward, the pharmaceutical industry is exploring the potential of Boc-L-Leucine-O Cesium salt in continuous flow peptide synthesis systems. Preliminary results presented at the 2024 American Peptide Symposium indicate that the cesium counterion may offer advantages in flow chemistry setups by reducing precipitation and improving mass transfer characteristics. This could significantly impact the scalability of peptide-based drug manufacturing.

In conclusion, Boc-L-Leucine-O Cesium salt (42538-67-0) continues to demonstrate its importance as a versatile tool in chemical biology and pharmaceutical research. Recent advancements have expanded its applications from traditional peptide synthesis to cutting-edge drug discovery platforms, while improved analytical methods ensure the quality and consistency required for therapeutic development. As peptide therapeutics gain increasing prominence in the pharmaceutical landscape, the role of this compound is expected to grow accordingly.